[1,1'-Biphenyl]-4-carboxylic acid, potassium salt
Overview
Description
“[1,1’-Biphenyl]-4-carboxylic acid, potassium salt” is a compound that belongs to the family of biphenyl compounds . Biphenyl compounds have been considered a fundamental backbone in synthetic organic chemistry and natural products due to their omnipresence in medicinally active compounds, marketed drugs, and natural products . They consist of two benzene rings linked at the [1,1’] position .
Synthesis Analysis
The synthesis of biphenyl derivatives involves several metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions . An improved process for the preparation of key intermediates for the synthesis of Eltrombopag, passing through/using intermediate 5’-Chloro-2’-hydroxy [1,1’-biphenyl]-3-carboxylic acid alkaline metal salt of formula has been reported .Molecular Structure Analysis
The molecular structure of biphenyl compounds is characterized by two benzene rings linked at the [1,1’] position . The reactions of biphenyls are similar to benzene as they both undergo electrophilic substitution reaction .Chemical Reactions Analysis
Biphenyl compounds undergo several metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions . The palladium-catalysed Suzuki–Miyaura cross-coupling reaction of organohalides and organoborons is a reliable method for carbon–carbon bond formation .Physical And Chemical Properties Analysis
The physical and chemical properties of active pharmaceutical ingredients (APIs) are greatly affected by their salt forms . The choice of a particular salt formulation is based on numerous factors such as API chemistry, intended dosage form, pharmacokinetics, and pharmacodynamics .Scientific Research Applications
- Summary of Application : Carboxylic acids, like [1,1’-Biphenyl]-4-carboxylic acid, play a key role in life sciences. They occur naturally in different stages of life cycles or can be produced in laboratories from oxidation reactions of aldehydes, primary alcohols, and hydrocarbons .
- Results or Outcomes : The outcomes would vary based on the specific application. In general, carboxylic acids are intermediates in the degradation pathways of amino acids, fats, and carbohydrates .
Life Sciences
- Summary of Application : Carboxylic acids, including [1,1’-Biphenyl]-4-carboxylic acid, are widely used in chemical synthesis. They can act as precursors to a variety of compounds, including esters, amides, anhydrides, and other acid derivatives .
- Results or Outcomes : The outcomes would vary based on the specific synthesis. In general, carboxylic acids can be used to produce a wide range of chemical compounds .
- Summary of Application : Carboxylic acids are found in many common household items. For example, vinegar contains acetic acid, aspirin is acetylsalicylic acid, vitamin C is ascorbic acid .
- Results or Outcomes : The outcomes would vary based on the specific product. In general, carboxylic acids contribute to the effectiveness of these products .
Chemical Synthesis
Household Products
- Summary of Application : Carboxylic acids, including [1,1’-Biphenyl]-4-carboxylic acid, are used in nanotechnology as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures .
- Results or Outcomes : The outcomes would vary based on the specific application. In general, carboxylic acids contribute to the effectiveness of these nanotechnological processes .
- Summary of Application : Carboxylic acids, such as [1,1’-Biphenyl]-4-carboxylic acid, have applications in the area of polymers, such as monomers, additives, catalysts, etc .
- Results or Outcomes : The outcomes would vary based on the specific product. In general, carboxylic acids contribute to the effectiveness of these polymer products .
Nanotechnology
Polymers
Future Directions
Potassium-based batteries have recently emerged as a promising alternative to lithium-ion batteries . The very low potential of the K+/K redox couple together with the high mobility of K+ in electrolytes resulting from its weak Lewis acidity should provide high energy density systems operating with fast kinetics .
properties
IUPAC Name |
potassium;4-phenylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O2.K/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-9H,(H,14,15);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACFHESBUIHLMNZ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)[O-].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9KO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
92-92-2 (Parent) | |
Record name | (1,1'-Biphenyl)-4-carboxylic acid, potassium salt (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062698504 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID0069624 | |
Record name | [1,1'-Biphenyl]-4-carboxylic acid, potassium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0069624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,1'-Biphenyl]-4-carboxylic acid, potassium salt | |
CAS RN |
62698-50-4 | |
Record name | (1,1'-Biphenyl)-4-carboxylic acid, potassium salt (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062698504 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | [1,1'-Biphenyl]-4-carboxylic acid, potassium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | [1,1'-Biphenyl]-4-carboxylic acid, potassium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0069624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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